Cas no 89851-66-1 (1,2-Ethanediamine, N-(3-furanylmethyl)-)

1,2-Ethanediamine, N-(3-furanylmethyl)- structure
89851-66-1 structure
Product Name:1,2-Ethanediamine, N-(3-furanylmethyl)-
CAS No:89851-66-1
MF:C7H12N2O
MW:140.182981491089
CID:587079
PubChem ID:62560945
Update Time:2025-04-19

1,2-Ethanediamine, N-(3-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(3-furanylmethyl)-
    • N'-(furan-3-ylmethyl)ethane-1,2-diamine
    • N-(3-furylmethyl)ethylenediamine
    • SCHEMBL8350573
    • N1-(Furan-3-ylmethyl)ethane-1,2-diamine
    • 89851-66-1
    • N~1~-[(Furan-3-yl)methyl]ethane-1,2-diamine
    • AKOS011852358
    • DTXSID30734427
    • Inchi: 1S/C7H12N2O/c8-2-3-9-5-7-1-4-10-6-7/h1,4,6,9H,2-3,5,8H2
    • InChI Key: MVZOCQCWSANBLU-UHFFFAOYSA-N
    • SMILES: O1C=CC(=C1)CNCCN

Computed Properties

  • Exact Mass: 140.094963011g/mol
  • Monoisotopic Mass: 140.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 51.2Ų
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